2,4-Dichloro-alpha-(4-fluorophenyl)benzenemethanol

• Molecular Formula: C13H9Cl2FO
• Molecular Weight: 271.11 g/mol
• IUPAC Name: (2,4-dichlorophenyl)-(4-fluorophenyl)methanol
• InChI: InChI=1S/C13H9Cl2FO/c14-9-3-6-11(12(15)7-9)13(17)8-1-4-10(16)5-2-8/h1-7,13,17H
• InChI Key: WDHJXSIVNBJRNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=C(C=C(C=C2)Cl)Cl)O)F

Description

2,4-Dichloro-alpha-(4-fluorophenyl)benzenemethanol is a useful research compound. Its molecular formula is C13H9Cl2FO and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled (10°-15° C.) mixture of 25 parts of (2,4-dichlorophenyl)(4-fluorophenyl)methanone and 80 parts of methanol are added portionwise 4.9 parts of sodium borohydride at about 10° C. Upon completion, stirring is continued overnight at room temperature. The reaction mixture is diluted with water and the solvent is evaporated. The residue is taken up in water and the product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated, yielding 22 parts of 2,4-dichloro-α-(4-fluorophenyl)benzenemethanol as a residue.